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Compound of Interest

Compound Name: gamma-Decalactone

Cat. No.: B1670016

Introduction

Gamma-decalactone (y-decalactone), a member of the lactone family, is a widely utilized
aroma compound in the cosmetic and perfumery industries.[1][2][3] It is a colorless to pale
yellow liquid characterized by its intensely sweet, creamy, and fruity aroma, most commonly
associated with ripe peaches and apricots.[4][5] This compound is found naturally in many
fruits, including apricots, peaches, plums, and raspberries, as well as in butter and rum.[4] Due
to its desirable scent profile and versatility, y-decalactone is a key ingredient in the formulation
of a wide array of consumer products, from fine fragrances to personal care items.[3][6]

Application in Perfumery

In perfumery, y-decalactone is prized for its ability to impart a rich, velvety, and natural-smelling
fruitiness to fragrance compositions.[7] Its primary applications include:

o Fruity Accords: It is essential for creating authentic peach and apricot notes.[5] It is often
used in conjunction with other fruity esters and aldehydes, such as Aldehyde C-14 (gamma-
undecalactone), to achieve a more complex and realistic fruit profile.[7]

» Floral Bouquets: y-Decalactone adds a creamy and velvety touch to floral accords,
particularly in gardenia and osmanthus reconstitutions where it occurs naturally.[5][7]

e Gourmand Fragrances: Its creamy, buttery facets make it an excellent component for
modern gourmand and dairy-type scents, blending well with vanilla, coconut, and other
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sweet notes.[5][8]

o Blending and Softening: It can be used in trace amounts to soften the sharp edges of
aldehydic or citrus compositions and to add a subtle, warm "clean-skin" nuance.[8]

y-Decalactone is classified as a heart-to-base note, providing good tenacity and longevity to a
fragrance, lasting over 240 hours on a smelling strip.[5][7][8]

Application in Cosmetics

The pleasant and skin-friendly properties of y-decalactone make it a popular choice for
scenting a variety of cosmetic and personal care products.[9] Its applications span across
numerous categories:

o Skin Care: It is incorporated into creams, lotions, and facial moisturizers to provide a
pleasant fragrance and potentially contribute to a moisturizing feel.[9][10]

e Body Care: Products such as body creams, oils, and foot care formulations utilize y-
decalactone for its appealing scent.[11]

e Soaps and Cleansers: It is used in liquid soaps, shower gels, and bar soaps.[1][10]

e Hair Care: Shampoos, conditioners, and hairsprays are often fragranced with y-decalactone.
[1][10]

o Other Applications: It is also found in deodorants, antiperspirants, and various scented
products like candles and air fresheners.[1][12][10]

Stability and Formulation

When formulating with y-decalactone, it is important to consider its stability. Lactones have a
tendency to polymerize over time, which can lead to increased viscosity and potential phase
separation in alcoholic solutions.[7] Additionally, as an ester, it can be susceptible to hydrolysis
under extreme pH conditions. The product is generally chemically stable under recommended
storage and application conditions.[11] To protect the aroma compound from degradation
during processing and storage, microencapsulation is an effective technique.[1][10][13]

Safety and Regulatory Information
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* GRAS Status: y-Decalactone has been granted Generally Recognized As Safe (GRAS)
status by the FDA for its use as a food additive.[10]

e RIFM Assessment: The Research Institute for Fragrance Materials (RIFM) has assessed the
safety of y-decalactone and concluded that it can be used safely in consumer products at
typical levels of use.[4] The assessment, which evaluated endpoints such as genotoxicity,
repeated dose toxicity, and skin sensitization, found no safety concerns under the current
declared levels of use.[14]

« Skin Irritation: It is considered moderately irritating to the skin of rabbits when applied neat
under occlusion for 24 hours.[15] In cosmetic formulations, it is used at concentrations that
are considered safe and non-irritating.

e IFRA Compliance: The International Fragrance Association (IFRA) provides guidelines for
the maximum concentration of y-decalactone in various product categories to ensure
consumer safety.[11] Formulators must adhere to these standards.

Quantitative Data

Table 1: Physicochemical Properties of y-Decalactone
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Property Value Reference
CAS Number 706-14-9 14171
Molecular Formula C10H1802 [31[7]
Molecular Weight 170.25 g/mol [7]
Appearance Colorless to pale yellow liquid [71[16]
Density 0.950 - 0.955 g/cm3® @ 25°C [16]
Refractive Index 1.447 - 1.451 @ 20°C [7]
Boiling Point 281°C [31[7]
Flash Point 150°C (302°F) [7]
Vapor Pressure 0.0045 mmHg @ 25°C [7]
Solubility Soluble in alcohol and oils [17]
Table 2: Olfactory Profile of y-Decalactone
Property Description Reference
Sweet, creamy, fruity, with
Odor Profile prominent peach and apricot (12][5][18]
notes; also described as fatty,
waxy, and coconut-like.
Odor Threshold 11 ppb (0.0000011%) [7]
Volatility Heart/Base Note [718]
Longevity on Strip 50 - >240 hours [51[19]

Table 3: Recommended Usage Levels in Formulations
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Application
Max Compound
Category (IFRA Product Type Reference
Level (%)

Class)
Deodorants/Antiperspi

Class 2 1.00 [11]
rants
Eye Products, Facial

Class 3 0.50-1.00 [11]
Masks
Fine Fragrance, Eau

Class 4 _ 10.00 - 25.00 [11]
de Toilette
Body Creams/Lotions,

Class 5A 1.00 [11]
Foot Care
Facial

Class 5B o 1.00 [11]
Moisturizer/Cream

Class 5D Baby Cream/Lotion 0.50 [11]

Rinse-off Toiletries
Class 9 2.50 [11]
(Soap, Shampoo)

Household Cleaners,
Class 10A 2.50 [11]
Laundry Products

Aerosol Air
Class 10B 5.00 [11]
Fresheners

Candles, Non-skin _
Class 12 ) Generally unrestricted  [11]
contact Air Fresheners

Experimental Protocols

Protocol 1: Microencapsulation of y-Decalactone via Spray Drying

This protocol is based on the methodology for creating a stable emulsion for the
microencapsulation of y-decalactone.[10]
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Objective: To encapsulate y-decalactone in a powder form to enhance its stability and control
its release.

Materials:

e y-Decalactone

e Gum Arabic (GA)

» Maltodextrin

e Rapeseed oll

» Deionized water

o Magnetic stirrer

e High-speed homogenizer (e.g., Ultra-Turrax)
e High-pressure homogenizer (optional, for improved stability)
e Spray dryer

Methodology:

o Preparation of the Carrier Solution:

o Prepare a 30% (w/v) solution of gum arabic by dissolving it in deionized water with gentle
heating and stirring.

o Once fully hydrated, add 10% (w/v) maltodextrin to the solution and stir until dissolved.
e Formation of the Emulsion:
o To the carrier solution, add 1.5% (w/v) rapeseed oil and 8.5% (w/v) y-decalactone.

o Mix the entire solution using a magnetic stirrer for approximately 7 minutes at 385 rpm to
form a coarse pre-emulsion.[10]
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e Homogenization:

o Homogenize the pre-emulsion for 5 minutes at 25,000 rpm using a high-speed
homogenizer to reduce the droplet size.[10]

o (Optional) For a more stable and uniform emulsion, subject the solution to an additional
two-stage high-pressure homogenization at 250/50 MPa for five passes.[10]

e Spray Drying:
o Feed the final emulsion into a spray dryer.

o Set the inlet air temperature to 180°C. A higher inlet temperature has been shown to result
in more efficient encapsulation.[10]

o The outlet air temperature will depend on the specific equipment and other process
parameters.

o Collect the resulting powder, which consists of microcapsules of y-decalactone.
e Analysis:

o The concentration of y-decalactone in the final powder can be determined using gas
chromatography (GC) after extraction with a suitable solvent like dichloromethane.[20]

Protocol 2: Incorporation of y-Decalactone into a Cosmetic Lotion

Objective: To formulate a simple oil-in-water (O/W) lotion scented with y-decalactone.
Materials:

e Oil Phase:

Sweet Almond Oil: 15%

o

[¢]

Cetearyl Alcohol: 3%

[¢]

Glyceryl Stearate: 2%
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o \Water Phase:

o Distilled Water: 78.5%

o Glycerin: 1%

e Cool-Down Phase:

o y-Decalactone: 0.2%

o Preservative (e.g., Phenoxyethanol): 0.3%

Methodology:

Heating:
o In one beaker, combine all oil phase ingredients and heat to 75°C.
o In a separate beaker, combine the water phase ingredients and heat to 75°C.

Emulsification:

o Slowly add the water phase to the oil phase while mixing with a homogenizer or high-
shear mixer.

o Continue mixing for 5-10 minutes until a stable, uniform emulsion is formed.

Cooling:
o Begin to cool the emulsion while stirring gently with a propeller or paddle mixer.

Addition of Cool-Down Phase:

o Once the emulsion has cooled to below 40°C, add the y-decalactone and the preservative.
o Continue to stir gently until all ingredients are fully incorporated and the lotion is smooth.

Finalization:
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o Check the pH of the final lotion and adjust if necessary.
o Package in an appropriate container.
Protocol 3: Sensory Analysis of a Fragrance Accord

Objective: To evaluate the olfactory characteristics of a fragrance accord containing y-
decalactone.

Materials:

e Fragrance accord containing y-decalactone.

o Control accord (without y-decalactone).

o Perfumer's alcohol (ethanol).

o Glass beakers and stirring rods.

e Perfumer's smelling strips.

o Panel of at least 5 trained sensory analysts.

» Evaluation forms.

Methodology:

e Sample Preparation:
o Prepare 10% dilutions of both the test accord and the control accord in perfumer's alcohol.
o Allow the solutions to macerate for at least 24 hours.

o Evaluation Setup:
o Conduct the evaluation in a well-ventilated, odor-neutral room.

o Label the samples with random codes to blind the panelists.
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e Olfactory Evaluation:
o Dip a smelling strip into the test solution, ensuring it is saturated but not dripping.
o Instruct panelists to evaluate the scent at three key time points:
= Top Note (0-10 minutes): Initial impression.
» Heart Note (30-60 minutes): The main character of the fragrance.
» Base Note (>2 hours): The dry-down and lingering scent.
o Repeat the process for the control sample after a short break to prevent olfactory fatigue.
» Data Collection:

o Panelists should record their impressions on an evaluation form, describing the scent
profile (e.g., fruity, creamy, peachy), intensity, and any other perceived characteristics.

o Arating scale (e.g., 1-9) can be used to quantify attributes like "peach character,"
"creaminess,"” and "overall appeal.”

e Analysis:
o Compile the data from all panelists.

o Analyze the descriptive terms and quantitative ratings to determine the specific
contribution of y-decalactone to the fragrance accord.

Visualizations
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Ricinoleic Acid B-Oxidation : - Cyclization
(from Castor Oil) (Biochemical Process) Sl Cloceezioidad (Acidic pH) y-Decalactone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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